Cas no 2228999-23-1 (2-bromo-1-(2-chloro-3-methylphenyl)ethan-1-ol)

• Product Name: 2-bromo-1-(2-chloro-3-methylphenyl)ethan-1-ol
• CAS No: 2228999-23-1
• MF: C₉H₁₀BrClO
• MW: 249.532101154327
• CID: 6085188
• PubChem ID: 165643924
• Update Time: 2025-10-22

2-bromo-1-(2-chloro-3-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(2-chloro-3-methylphenyl)ethan-1-ol
• 2228999-23-1
• EN300-1920196

• Inchi： 1S/C9H10BrClO/c1-6-3-2-4-7(9(6)11)8(12)5-10/h2-4,8,12H,5H2,1H3
• InChI Key： HRCCKGPQQJDEHM-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=C(C)C=1Cl)O

Computed Properties

• Exact Mass: 247.96036g/mol
• Monoisotopic Mass: 247.96036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-bromo-1-(2-chloro-3-methylphenyl)ethan-1-ol

Introduction to 2-bromo-1-(2-chloro-3-methylphenyl)ethan-1-ol (CAS No: 2228999-23-1)

2-bromo-1-(2-chloro-3-methylphenyl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No) 2228999-23-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of arylalkanol derivatives, characterized by its complex aromatic and aliphatic substituents. The presence of both bromine and chlorine atoms in its molecular structure makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The structural framework of 2-bromo-1-(2-chloro-3-methylphenyl)ethan-1-ol consists of a phenyl ring substituted with a bromine atom at the 2-position and a chloro group at the 3-position, coupled with a methyl group at the same position. This arrangement creates a highly reactive system, enabling diverse chemical transformations that are pivotal in drug discovery processes. The hydroxyl group at the 1-position further enhances its reactivity, making it a valuable precursor for synthesizing more complex molecules.

In recent years, the pharmaceutical industry has witnessed a surge in interest for arylalkanol derivatives due to their potential pharmacological properties. Studies have indicated that compounds with similar structural motifs exhibit promising activities as intermediates in the synthesis of kinase inhibitors, antiviral agents, and other therapeutic compounds. The bromo and chloro substituents in 2-bromo-1-(2-chloro-3-methylphenyl)ethan-1-ol are particularly significant, as they serve as handles for further functionalization via cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings.

One of the most compelling aspects of 2-bromo-1-(2-chloro-3-methylphenyl)ethan-1-ol is its role in the development of targeted therapies. Researchers have leveraged its structural features to design molecules that interact selectively with specific biological targets. For instance, derivatives of this compound have been explored as inhibitors of tyrosine kinases, which are implicated in various cancers and inflammatory diseases. The ability to fine-tune the electronic and steric properties of the aromatic ring through strategic substitutions has allowed for the optimization of potency and selectivity.

The synthesis of 2-bromo-1-(2-chloro-3-methylphenyl)ethan-1-ol typically involves multi-step organic reactions, starting from commercially available aromatic precursors. The introduction of bromine and chlorine atoms is often achieved through halogenation reactions, while the hydroxyl group is typically installed via reduction or hydroxylation techniques. These synthetic strategies highlight the compound's importance as a building block in medicinal chemistry.

Recent advancements in computational chemistry have further enhanced the utility of 2-bromo-1-(2-chloro-3-methylphenyl)ethan-1-ol in drug design. Molecular modeling studies have demonstrated that modifications to its structure can significantly alter its binding affinity to biological targets. This has led to the development of high-throughput screening methods that allow for rapid evaluation of thousands of derivatives, accelerating the discovery process.

The versatility of 2-bromo-1-(2-chloro-3-methylphenyl)ethan-1-ol extends beyond pharmaceutical applications. It has also been utilized in materials science, particularly in the synthesis of organic electronic materials such as OLEDs (organic light-emitting diodes) and semiconductors. The presence of halogen atoms enhances electron-withdrawing effects, which can be exploited to modulate electronic properties for optoelectronic devices.

In conclusion, 2-bromo-1-(2-chloro-3-methylphenyl)ethan-1-ol (CAS No: 2228999-23-1) represents a critical intermediate in modern synthetic and medicinal chemistry. Its unique structural features make it an invaluable tool for developing novel therapeutic agents and advanced materials. As research continues to uncover new applications for this compound, its significance is expected to grow further, solidifying its place as a cornerstone in chemical innovation.